Cas no 136592-45-5 (2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one
• CAS No: 136592-45-5
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• CID: 1247023
• PubChem ID: 45090594
• Update Time: 2025-05-19

2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(2-fluoro-3-pyridinyl)- (9CI)
• 2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one
• EN300-1841023
• ETHANONE, 2-AMINO-1-(2-FLUORO-3-PYRIDINYL)-
• 136592-45-5
• 2-Amino-1-(2-fluoro-3-pyridinyl)ethanone
• DB-276394

• Inchi： 1S/C7H7FN2O/c8-7-5(6(11)4-9)2-1-3-10-7/h1-3H,4,9H2
• InChI Key： QTQNOGOJRZLFNA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(CN)=O

Computed Properties

• Exact Mass: 154.05431
• Monoisotopic Mass: 154.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 55.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one

2-Amino-1-(2-fluoropyridin-3-yl)ethan-1-one: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one, identified by the CAS number 136592-45-5, has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as AFOE (for simplicity), belongs to the class of heterocyclic compounds, specifically pyridones, which are known for their versatility in chemical synthesis and biological activity.

The molecular structure of 2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one comprises a pyridone ring fused with an amino group and a fluorine substituent. The presence of the amino group introduces nucleophilic properties, while the fluorine atom enhances electronic effects, making this compound highly reactive in various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

One of the most promising applications of AFOE lies in its potential as a precursor for drug development. Researchers have explored its use in creating novel antibiotics and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of AFOE exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation. This finding underscores the compound's significance in modern drug discovery pipelines.

In addition to its pharmaceutical applications, 2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one has found utility in agrochemicals. Its ability to interact with specific plant enzymes makes it a candidate for developing environmentally friendly pesticides. A recent breakthrough in green chemistry involves the use of this compound as a building block for bio-based herbicides that minimize ecological impact while maintaining efficacy.

The synthesis of AFOE typically involves multi-step reactions, often leveraging catalytic processes to enhance efficiency. A notable advancement in this area is the development of a microwave-assisted synthesis method reported in 2023. This method not only reduces reaction time but also improves yield, making large-scale production more feasible.

From a structural perspective, the fluorine substituent on the pyridine ring plays a critical role in modulating the compound's electronic properties. Fluorination is known to increase lipophilicity and stability, attributes that are highly desirable in drug design. Recent computational studies using density functional theory (DFT) have provided deeper insights into how these electronic effects influence molecular interactions.

In conclusion, 2-amino-1-(2-fluoropyridin-3-yl)ethan-1-one, with its CAS number 136592-45